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CAS No.: 158792-27-9

Cat. No.: B130505

Get Quote

Executive Summary
Ala-geninthiocin and Val-geninthiocin are 35-membered macrocyclic thiopeptide antibiotics

isolated from marine Streptomyces species (e.g., Streptomyces sp.[1][2][3] ICN19 and RSF18).

[4][5] They represent distinct structural congeners of the parent compound, geninthiocin (also

known as geninthiocin A).[6]

The primary structural divergence lies in specific post-translational modifications (PTMs):

Ala-geninthiocin retains a saturated L-Alanine at the C-terminus, whereas the parent

geninthiocin possesses a Dehydroalanine (Dha) residue (often referred to in older literature

as "dealanine").

Val-geninthiocin contains an unmodified L-Valine residue within the macrocycle, lacking the

hydroxylation found in the L-Hydroxyvaline (HyVal) residue of geninthiocin.[1][2][7]

These subtle atomic alterations dictate profound shifts in biological activity, switching the

pharmacophore from a potent bacterial transcription inducer (TipA) to a cytotoxic agent or an

antifungal compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b130505#bc-rfq
https://www.benchchem.com/product/b130505/docs?utm_src=pdf-body#technical-guide-structural-and-functional-divergence-of-ala-and-val-geninthiocin
https://www.benchchem.com/product/b130505/docs?utm_src=pdf-body#technical-guide-structural-and-functional-divergence-of-ala-and-val-geninthiocin
https://www.mdpi.com/1660-3397/18/6/329
https://mdpi-res.com/bookfiles/book/4768/Bioactive_Marine_Heterocyclic_Compounds.pdf?v=1746925427
https://pubs.acs.org/doi/10.1021/acsbiomedchemau.3c00026
https://www.researchgate.net/publication/286965950_Val-Geninthiocin_Structure_Elucidation_and_MSn_Fragmentation_of_Thiopeptide_Antibiotics_Produced_by_Streptomyces_sp_RSF18
https://www.researchgate.net/publication/328484787_Ala-geninthiocin_a_new_broad_spectrum_thiopeptide_antibiotic_produced_by_a_marine_Streptomyces_sp_ICN19
https://www.benchchem.com/product/b130505/docs?utm_src=pdf-body#technical-guide-structural-and-functional-divergence-of-ala-and-val-geninthiocin
https://www.benchchem.com/product/b130505/docs?utm_src=pdf-body#technical-guide-structural-and-functional-divergence-of-ala-and-val-geninthiocin
https://www.researchgate.net/publication/355019113_Host-dependent_Heterologous_Expression_of_Berninamycin_Gene_Cluster_Leads_to_Linear_Thiopeptide_Antibiotics
https://www.benchchem.com/product/b130505/docs?utm_src=pdf-body#technical-guide-structural-and-functional-divergence-of-ala-and-val-geninthiocin
https://www.benchchem.com/product/b130505/docs?utm_src=pdf-body#technical-guide-structural-and-functional-divergence-of-ala-and-val-geninthiocin
https://www.benchchem.com/product/b130505/docs?utm_src=pdf-body#technical-guide-structural-and-functional-divergence-of-ala-and-val-geninthiocin
https://www.benchchem.com/product/b130505/docs?utm_src=pdf-body#technical-guide-structural-and-functional-divergence-of-ala-and-val-geninthiocin
https://www.mdpi.com/1660-3397/18/6/329
https://mdpi-res.com/bookfiles/book/4768/Bioactive_Marine_Heterocyclic_Compounds.pdf?v=1746925427
https://pmc.ncbi.nlm.nih.gov/articles/PMC7345825/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Geninthiocin Scaffold: Core Architecture
Geninthiocins belong to the d-series of thiopeptides, characterized by a 35-membered

macrocycle. The scaffold is ribosomally synthesized and post-translationally modified (RiPP),

featuring a central nitrogen-containing heterocycle.

Core Components[2][3][6]
Central Domain: A 2,3,6-trisubstituted pyridine ring.[1][2][7]

Macrocycle: Composed of multiple thiazole and oxazole rings, a methyloxazole, and

modified amino acid residues including L-Threonine.[1][2][7]

Variable Regions:

Position 7 (Loop): The site of hydroxylation (Val vs. HyVal).

C-Terminus (Tail): The site of dehydration (Ala vs. Dha).

Structural Visualization
The following diagram illustrates the core scaffold and the specific loci of variation for the

geninthiocin family.
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Figure 1: Structural divergence map of the Geninthiocin family highlighting the R-group

substitutions at Position 7 and the C-terminus.

Structural Characterization & Identification
Accurate differentiation requires high-resolution Mass Spectrometry (HR-MS) and Nuclear

Magnetic Resonance (NMR).

Comparative Chemical Data
The table below summarizes the diagnostic signals that distinguish the three congeners.

Feature
Geninthiocin
(Parent)

Ala-geninthiocin Val-geninthiocin

Molecular Formula C₅₀H₄₉N₁₅O₁₅S C₅₀H₅₁N₁₅O₁₅S C₅₀H₄₉N₁₅O₁₄S

Calc.[1][2][7] Mass

(M+H)⁺
~1132.3 Da ~1134.3 Da ~1116.3 Da

C-Terminal Residue
Dehydroalanine (Dha)

(Unsaturated)

L-Alanine (Ala)

(Saturated)

Dehydroalanine (Dha)

(Unsaturated)

Residue 7 (Loop)

L-

Hydroxyvaline(Hydrox

ylated)

L-

Hydroxyvaline(Hydrox

ylated)

L-Valine(Non-

hydroxylated)

Key ¹H NMR Signal 1.22 (s, 6H)(Gem-

dimethyl of HyVal)

1.22 (s, 6H)(Gem-

dimethyl of HyVal)

0.97 (d, 6H)(Isopropyl

methyls of Val)

Key ¹³C NMR Signal -carbon of HyVal

(Oxygenated)

-carbon of HyVal

(Oxygenated)

-carbon of Val (Non-

oxygenated)

Diagnostic Fragmentation (MS/MS)[4]
Val-geninthiocin: The loss of the Val residue yields a mass shift of -99 Da compared to the

parent scaffold.[4]
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Geninthiocin/Ala-geninthiocin: The loss of the HyVal residue yields a mass shift of -115

Da.[4]

Ala-geninthiocin: The C-terminal fragmentation pattern lacks the characteristic cleavage of

the

bond associated with the dehydroalanine moiety found in the parent.

Biosynthetic Origins
The structural differences arise from the specificity and timing of enzymes within the

biosynthetic gene cluster (BGC). The biosynthesis follows the RiPP paradigm:

Precursor Peptide (GenA): Ribosomally synthesized.[8]

Cyclization/Dehydration: Formation of thiazoles/oxazoles and dehydration of Ser/Thr

residues.

P450 Oxidation (GenH): The cytochrome P450 monooxygenase GenH is responsible for the

hydroxylation of Valine at position 7.[3][8]

Val-geninthiocin is likely a "shunt" product or result of GenH inactivity, where the Val7

residue escapes hydroxylation.

Ala-geninthiocin represents an intermediate where the C-terminal Alanine was not

dehydrated to Dehydroalanine (Dha) by the lantibiotic-like dehydratase machinery.
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Figure 2: Biosynthetic logic flow showing the divergence points for Ala- and Val-geninthiocin.

Functional Implications (SAR)
The structural modifications drastically alter the Structure-Activity Relationship (SAR).
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Compound Primary Activity Target Mechanism Potency Notes

Geninthiocin TipA Inducer

Binds TipA

(transcriptional

regulator)

Potent inducer;

Moderate

antibacterial.

Ala-geninthiocin Cytotoxic

Unknown (likely

membrane/protein

interaction)

IC₅₀ 6 nM against

A549 lung carcinoma.

[3][5] Lower

antibacterial activity

than parent.

Val-geninthiocin Antifungal / Cytotoxic
Membrane disruption

(presumed)

Active against Mucor

hiemalis. Inactive

against Gram-

negatives.[1][9]

Key Insight: The conversion of the C-terminal Dha to Ala (in Ala-geninthiocin) significantly

enhances cytotoxicity against mammalian cells while reducing bacterial selectivity. The loss of

the hydroxyl group at Val7 (in Val-geninthiocin) shifts the spectrum towards antifungal activity.

Experimental Protocols
Protocol A: Isolation from Streptomyces sp.[2][4][5][6]
[10][11][12]
Objective: Purify Ala- and Val-geninthiocin from fermentation broth.

Fermentation: Cultivate Streptomyces sp. (e.g., ICN19 or RSF18) in M2 medium (10 g

starch, 4 g yeast extract, 2 g peptone, 1 L seawater) at 28°C, 95 rpm for 7 days.

Extraction:

Separate mycelium from broth via centrifugation.

Filtrate: Adsorb on Amberlite XAD-16 resin; elute with Methanol.

Mycelium: Extract with Acetone/Ethyl Acetate.[4]
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Purification:

Combine extracts and evaporate to dryness.

Perform Flash Chromatography on Silica Gel (Gradient: CHCl₃

CHCl₃:MeOH).

Final Isolation: RP-HPLC (C18 column).

Mobile Phase: MeCN/H₂O gradient (e.g., 40% to 100% MeCN over 30 min).

Detection: UV at 254 nm.

Protocol B: Structural Confirmation (NMR)
Objective: Distinguish Val-geninthiocin from Geninthiocin.

Solvent: Dissolve 2-5 mg of purified compound in DMSO-

.

Acquisition: Acquire ¹H NMR and ¹³C NMR spectra (minimum 500 MHz).

Analysis:

Check Region

0.9 - 1.3 ppm:

Look for singlets at ~1.22 ppm

Indicates HyVal (Geninthiocin/Ala-geninthiocin).

Look for doublets at ~0.97 ppm

Indicates Val (Val-geninthiocin).[4]

Check Region

5.0 - 6.0 ppm:
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Look for olefinic protons characteristic of Dehydroalanine (Geninthiocin/Val-

geninthiocin).

Absence of these signals and presence of a methyl doublet at ~1.4 ppm indicates

Alanine (Ala-geninthiocin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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